Cas no 99062-46-1 (1-(Furan-2-yl)-3-methylbutan-1-amine)

• Product Name: 1-(Furan-2-yl)-3-methylbutan-1-amine
• CAS No: 99062-46-1
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD16086852
• CID: 1002718
• PubChem ID: 61712651
• Update Time: 2025-11-07

1-(Furan-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Furfurylamine, -alpha--isobutyl- (6CI)
• 1-(furan-2-yl)-3-methylbutan-1-amine
• 1-(Furan-2-yl)-3-methylbutan-1-amine

• MDL： MFCD16086852
• Inchi： 1S/C9H15NO/c1-7(2)6-8(10)9-4-3-5-11-9/h3-5,7-8H,6,10H2,1-2H3
• InChI Key： WKIHQEHSPNGNAF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CC(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(Furan-2-yl)-3-methylbutan-1-amine

1-(Furan-2-yl)-3-methylbutan-1-amine: A Comprehensive Overview

1-(Furan-2-yl)-3-methylbutan-1-amine (CAS No. 99062-46-1) is a versatile organic compound with a unique structure that combines a furan ring and an amine functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the structural properties, synthesis methods, and the latest research findings related to this compound.

The molecular structure of 1-(Furan-2-yl)-3-methylbutan-1-amine is characterized by a five-membered furan ring attached to a branched alkyl chain containing an amine group. The furan ring, a heterocyclic aromatic compound with one oxygen atom, contributes to the molecule's aromaticity and reactivity. The amine group, located at the terminal position of the alkyl chain, adds nucleophilic properties, making this compound highly reactive in various chemical reactions. This combination of functional groups makes 1-(Furan-2-yl)-3-methylbutan-1-amine a valuable building block in organic synthesis.

Recent studies have highlighted the importance of furan-containing compounds in medicinal chemistry. The furan moiety is known to enhance the bioavailability and pharmacokinetic properties of drugs. For instance, researchers have explored the use of furan derivatives in developing new antitumor agents and antibiotics. The presence of the amine group in 1-(Furan-2-yl)-3-methylbutan-1-amine further enhances its potential as a precursor for drug development. By modifying the alkyl chain or introducing additional functional groups, chemists can tailor the compound's properties to suit specific therapeutic applications.

The synthesis of 1-(Furan-2-yl)-3-methylbutan-1-amine involves a multi-step process that typically begins with the preparation of the furan derivative. One common approach is the alkylation of furan using appropriate alkyl halides in the presence of a base. This step forms the intermediate, which is then subjected to reductive amination to introduce the amine group. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, researchers have utilized palladium-catalyzed cross-coupling reactions to achieve higher yields and better selectivity in the formation of complex furan-containing molecules.

In addition to its role as an intermediate in drug synthesis, 1-(Furan-2-yl)-3-methylbutan-1-amines have found applications in agrochemicals. The compound's ability to act as a precursor for herbicides and insecticides has been extensively studied. Its reactivity with various electrophiles makes it suitable for designing molecules with specific pesticidal activities. Recent research has focused on optimizing the synthesis pathways to reduce production costs and minimize environmental impact.

The physical properties of 1-(Furan-2-yld) compounds, including their solubility, melting point, and stability, play a crucial role in determining their suitability for different applications. Studies have shown that furan-containing compounds generally exhibit good solubility in organic solvents, which facilitates their use in organic reactions. Furthermore, their thermal stability makes them ideal candidates for high-throughput screening processes in drug discovery.

From an environmental standpoint, understanding the degradation pathways of furan-containing compounds is essential for assessing their ecological impact. Recent research has revealed that these compounds can undergo biodegradation under specific microbial conditions, reducing their persistence in natural environments. This knowledge is critical for designing sustainable chemical processes that minimize environmental contamination.

In conclusion, 1-(Furan-yld) butaneamines, represented by CAS No. 99062461 (CAS No: 9906246), are versatile compounds with wide-ranging applications across multiple industries. Their unique structure and reactivity make them valuable tools in organic synthesis and drug discovery. As research continues to uncover new insights into their properties and potential uses, we can expect even more innovative applications for these compounds in the future.